molecular formula C8H12O3 B1583539 Ethyl 3-oxocyclopentanecarboxylate CAS No. 5400-79-3

Ethyl 3-oxocyclopentanecarboxylate

Cat. No. B1583539
CAS RN: 5400-79-3
M. Wt: 156.18 g/mol
InChI Key: VGJWAMLZUUGEQY-UHFFFAOYSA-N
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Patent
US08591943B2

Procedure details

Ethyl 1,4-dioxaspiro[4.4]nonane-7-carboxylate was synthesized in a manner similar to the synthesis of ethyl 1,4-dioxaspiro[4.5]decane-8-carboxylate, but with ethyl 3-oxocyclopentanecarboxylate substituted for ethyl 4-oxocyclohexanecarboxylate.
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Identifiers

REACTION_CXSMILES
[O:1]1[C:5]2([CH2:10][CH2:9][CH:8]([C:11]([O:13][CH2:14][CH3:15])=[O:12])[CH2:7]C2)[O:4][CH2:3][CH2:2]1.O=C1CCC(C(OCC)=O)C1.O=C1CCC(C(OCC)=O)CC1>>[O:4]1[C:5]2([CH2:10][CH2:9][CH:8]([C:11]([O:13][CH2:14][CH3:15])=[O:12])[CH2:7]2)[O:1][CH2:2][CH2:3]1

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O=C1CC(CC1)C(=O)OCC
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O=C1CCC(CC1)C(=O)OCC

Conditions

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Outcomes

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Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.